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Compound of Interest

Compound Name: 2-Bromo-6-fluoropyridine

Cat. No.: B2364938 Get Quote

For the modern researcher, scientist, or drug development professional, excellence in the

laboratory extends beyond groundbreaking discoveries to encompass an unwavering

commitment to safety and environmental stewardship. The handling and disposal of specialized

reagents like 2-Bromo-6-fluoropyridine, a key heterocyclic building block, demand meticulous

attention to detail. This guide provides essential, field-proven procedures for its proper

disposal, ensuring the safety of personnel and compliance with regulatory standards. Our

objective is to empower your team with the knowledge to manage chemical waste streams

confidently and responsibly.

Hazard Identification and Risk Assessment: The
"Why" Behind the Protocol
Understanding the inherent risks of a chemical is the foundation of its safe management. 2-
Bromo-6-fluoropyridine (CAS No. 144100-07-2) is not benign; it is a hazardous substance

requiring respectful handling from acquisition to disposal.[1] The imperative for a stringent

disposal protocol is rooted in its toxicological profile.

Exposure can lead to significant health effects. The compound is classified as harmful if

swallowed, inhaled, or in contact with the skin.[2][3] It is known to cause skin and serious eye

irritation, with the potential for respiratory irritation upon inhalation.[1][4] These hazards

necessitate the use of robust personal protective equipment (PPE) and engineering controls at

all times, including during the disposal process.
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Table 1: Hazard Classification for 2-Bromo-6-fluoropyridine

Hazard Class Category GHS Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

Source: Synthesized from multiple Safety Data Sheets (SDS).[1][2][3]

Pre-Disposal Operations: Safety in Handling and
Accumulation
Proper disposal begins long before the waste container leaves the laboratory. It starts with the

correct handling and temporary storage of the waste material.

Required Personal Protective Equipment (PPE)
To mitigate the risks outlined above, all personnel handling 2-Bromo-6-fluoropyridine waste

must wear appropriate PPE:

Eye and Face Protection: Chemical safety goggles or safety glasses with side-shields

conforming to OSHA 29 CFR 1910.133 or European Standard EN166 are mandatory.[1][5]

Hand Protection: Wear chemical-impermeable gloves, such as butyl rubber. Always inspect

gloves before use and use proper removal techniques to avoid skin contact.
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Body Protection: A fully buttoned laboratory coat is required. For larger quantities or in case

of a spill, a complete chemical-resistant suit may be necessary.

Respiratory Protection: All handling of this waste must be conducted within a certified

chemical fume hood to ensure adequate ventilation.[1][5] If exposure limits are at risk of

being exceeded, a NIOSH/MSHA-approved respirator should be used.

Safe Storage of Waste Containers
Waste containers should be stored in a designated Satellite Accumulation Area within or near

the laboratory.

Container Integrity: Use only compatible, properly sealed, and clearly labeled containers. Do

not reuse empty containers that previously held other chemicals.[6]

Segregation: Store containers away from incompatible materials, particularly strong oxidizing

agents and acids.[4][5]

Environment: The storage area must be cool, dry, and well-ventilated, away from heat,

sparks, or open flames.[7] All waste must be stored in a locked-up, secure location.[1]

Waste Characterization and Segregation: A Critical
Step
The most crucial step in chemical waste disposal is correct characterization and segregation.

Mixing incompatible waste streams can lead to dangerous chemical reactions and creates a

complex, expensive, and sometimes impossible disposal challenge.

2-Bromo-6-fluoropyridine is a halogenated organic compound due to the presence of both

bromine and fluorine atoms bonded to its carbon structure.[8] This classification dictates its

disposal pathway. Under guidelines from the Environmental Protection Agency (EPA),

halogenated organic wastes must be segregated from non-halogenated streams.[8][9]

Why is this segregation critical? Halogenated wastes require specific treatment technologies,

most commonly high-temperature incineration, to ensure the complete destruction of the

molecule and to manage the acidic gases (like HBr and HF) that are produced during

combustion.[10][11] Mixing them with non-halogenated solvents contaminates the entire
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volume, forcing the more expensive and specialized disposal method on a larger quantity of

waste.

The diagram below illustrates the decision-making process for segregating this waste.
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Identify Waste Chemical
in Container

Is it 2-Bromo-6-fluoropyridine
or a solution containing it?

Classify as HALOGENATED
ORGANIC WASTE

  Yes

Consult SDS for other
waste streams.

  No

Segregate in a dedicated,
closed, and compatible container.

Do NOT mix with other waste types.

Affix Hazardous Waste Label.
List all constituents.

Store in Satellite Accumulation Area
away from incompatibles.

Arrange pickup by licensed
hazardous waste contractor.

Click to download full resolution via product page

Caption: Waste Disposal Decision Workflow for 2-Bromo-6-fluoropyridine.
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Step-by-Step Disposal Protocol
Follow this operational plan for the compliant disposal of 2-Bromo-6-fluoropyridine.

Step 1: Containerization
Select a clean, dry, and chemically compatible container with a secure, tight-fitting lid. The

container must be in good condition with no leaks or residues on the exterior. It is best practice

to leave chemicals in their original containers if possible.

Step 2: Labeling
Proper labeling is a regulatory requirement and a cornerstone of safety. As soon as the first

drop of waste is added, affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "Waste 2-Bromo-6-fluoropyridine"

A clear indication of the hazards (e.g., "Toxic," "Irritant")

The accumulation start date

The name and contact information of the responsible researcher or lab

Step 3: Accumulation
Place the labeled container in your designated Satellite Accumulation Area. Keep the container

closed at all times except when adding waste. Do not overfill the container; allow for at least

10% headspace for vapor expansion.

Step 4: Final Disposal
Chemical waste must be disposed of through a licensed and approved hazardous waste

disposal company. Your institution's Environmental Health & Safety (EHS) department will

manage this process. Contact your EHS office to schedule a waste pickup. Provide them with a

complete and accurate description of the waste.

Step 5: Decontamination of Empty Containers
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An "empty" container that held 2-Bromo-6-fluoropyridine must still be handled as hazardous

waste unless properly decontaminated. Triple-rinse the container with a suitable solvent (e.g.,

acetone or ethanol). The rinsate must be collected and disposed of as halogenated organic

waste. After decontamination, the container can be managed as non-hazardous solid waste,

though policies may vary by institution.

Emergency Procedures: Spill Management
In the event of a spill during handling or disposal, immediate and correct action is vital.

Small Spills (inside a fume hood): If you are trained and equipped, you can manage a small

spill. Ensure your PPE is intact. Absorb the spill with an inert, non-combustible material like

vermiculite, sand, or a commercial chemical absorbent.[7] Collect the absorbed material

using spark-proof tools and place it in a sealed, labeled container for disposal as hazardous

waste.[12]

Large Spills (or any spill outside a fume hood): Evacuate the immediate area immediately.

[12] Alert colleagues, secure the area to prevent entry, and contact your institution's EHS or

emergency response team. Do not attempt to clean it up yourself.

Regulatory Framework
The disposal of 2-Bromo-6-fluoropyridine is governed by a multi-layered regulatory

framework. In the United States, the primary authority is the Environmental Protection Agency

(EPA) under the Resource Conservation and Recovery Act (RCRA).[13] RCRA establishes the

"cradle-to-grave" management system for hazardous waste. As a halogenated organic

compound, this chemical falls under these stringent regulations.[9] Additionally, transport of this

waste is regulated by the Department of Transportation (DOT), which classifies it under

UN2810 or UN2811 as a toxic substance.[1] Always consult local and state regulations, which

may be more stringent than federal rules.[14]

By adhering to these procedures, you not only ensure the safety of your laboratory and

community but also uphold the integrity and responsibility of your scientific mission.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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